N-((1-(benzofuran-2-carbonyl)piperidin-4-yl)methyl)-2-(2-fluorophenoxy)acetamide

• IUPAC Name: N-[[1-(1-benzofuran-2-carbonyl)piperidin-4-yl]methyl]-2-(2-fluorophenoxy)acetamide
• InChI: InChI=1S/C23H23FN2O4/c24-18-6-2-4-8-20(18)29-15-22(27)25-14-16-9-11-26(12-10-16)23(28)21-13-17-5-1-3-7-19(17)30-21/h1-8,13,16H,9-12,14-15H2,(H,25,27)
• InChI Key: RFXXJXCBNYBSRG-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CNC(=O)COC2=CC=CC=C2F)C(=O)C3=CC4=CC=CC=C4O3
• Molecular Formula: C23H23FN2O4
• Molecular Weight: 410.4 g/mol

Description

N-((1-(benzofuran-2-carbonyl)piperidin-4-yl)methyl)-2-(2-fluorophenoxy)acetamide is a synthetic compound that has been widely used in scientific research. It belongs to the class of piperidine-based compounds and has shown potential in the treatment of various diseases.

Scientific Research Applications

Metabolism and Pharmacokinetics

Disposition and Metabolism in Humans : One study focused on the disposition and metabolism of a closely related compound, SB-649868, which is an orexin 1 and 2 receptor antagonist developed for insomnia treatment. The study detailed the compound's pharmacokinetics, revealing extensive metabolism with principal elimination via feces, and identified major metabolites through blood, urine, and feces analysis, including unusual hemiaminal metabolites resulting from the oxidation of the benzofuran ring (Renzulli et al., 2011).

Structural Modifications for Enhanced Activity

Anticonvulsant Activity : Research into benzofuran-acetamide scaffolds as potential anticonvulsant agents has led to the synthesis of derivatives showing significant activity in models of seizures. Some compounds demonstrated comparable potency to phenytoin, indicating their potential as new anticonvulsant medications (Shakya et al., 2016).

Analogs with Improved Metabolic Stability : Efforts to improve the metabolic stability of phosphoinositide 3-kinase (PI3K)/mammalian target of rapamycin (mTOR) dual inhibitors led to the exploration of various 6,5-heterocycles as alternatives to the benzothiazole ring. This resulted in compounds with similar in vitro and in vivo efficacy to the original molecules but with reduced metabolic deacetylation, demonstrating a strategic approach to enhancing drug stability (Stec et al., 2011).

Potential Therapeutic Implications

Compulsive Food Consumption : A study investigating the role of orexin-1 receptor mechanisms in compulsive food consumption found that selective antagonism at OX1R could represent a novel pharmacological treatment for binge eating and possibly other eating disorders with a compulsive component (Piccoli et al., 2012).